5,7-dimethyl-3-(2-thienylmethyl)pyrazolo[1,5-a]pyrimidin-2(1H)-one

• Molecular Formula: C13H13N3OS
• Molecular Weight: 259.33 g/mol
• IUPAC Name: 5,7-dimethyl-3-(thiophen-2-ylmethyl)-1H-pyrazolo[1,5-a]pyrimidin-2-one
• InChI: InChI=1S/C13H13N3OS/c1-8-6-9(2)16-12(14-8)11(13(17)15-16)7-10-4-3-5-18-10/h3-6H,7H2,1-2H3,(H,15,17)
• InChI Key: CJTYGRAGKGOLJG-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC2=C(C(=O)NN12)CC3=CC=CS3)C

Description

5,7-dimethyl-3-(2-thienylmethyl)pyrazolo[1,5-a]pyrimidin-2(1H)-one, commonly known as THP, is a heterocyclic compound that has shown promising results in scientific research. THP is a pyrazolopyrimidine-based compound that has been synthesized using various methods. The compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of THP involves the inhibition of various enzymes and proteins, including protein kinases and phosphodiesterases. The compound has also been shown to modulate the activity of various neurotransmitters and receptors in the brain.
Biochemical and Physiological Effects:
THP has been shown to have various biochemical and physiological effects. The compound has been shown to increase the levels of various neurotransmitters, including dopamine, norepinephrine, and serotonin. THP has also been shown to increase the levels of various proteins involved in cell signaling and regulation.

Advantages and Limitations for Lab Experiments

THP has several advantages as a compound for use in lab experiments. The compound is relatively easy to synthesize using various methods, and it has shown promising results in various scientific research applications. However, there are also limitations to the use of THP in lab experiments. The compound may have potential side effects, and further research is needed to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for the study of THP. The compound has shown promising results in the treatment of various diseases, and further research is needed to fully understand its potential applications. Future studies could focus on the development of new synthesis methods for THP, as well as the exploration of its potential use as a diagnostic tool in medical imaging. Additionally, future studies could focus on the development of new derivatives of THP with improved efficacy and reduced side effects.

Synthesis Methods

The synthesis of THP has been achieved through various methods, including the reaction of 2-thienylmethylamine with 5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-ol, followed by oxidation with iodine. Another method involves the reaction of 2-thienylmethylamine with 5,7-dimethylpyrazolo[1,5-a]pyrimidin-4-one, followed by reduction with sodium borohydride. The synthesis of THP has also been achieved using other methods, such as microwave-assisted synthesis and solvent-free synthesis.

Scientific Research Applications

THP has been extensively studied for its potential applications in scientific research. The compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. THP has also been studied for its potential use as a diagnostic tool in medical imaging.